Cas no 852227-94-2 (1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole)

1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole structure
852227-94-2 structure
Product Name:1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole
CAS No:852227-94-2
MF:C15H19BN2O2
MW:270.134563684464
MDL:MFCD07368520
CID:717139
PubChem ID:4961249
Update Time:2024-10-26

1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-1H-PYRAZOLE
    • 1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaboranlan-2-yl)phenyl]-1H-pyrazole
    • 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole
    • 1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
    • 3-(1H-Pyrazol-1-yl)benzeneboronic acid,pinacol ester
    • 1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole (ACI)
    • AKOS025116760
    • SY064584
    • 3-(1-Pyrazolyl)phenylboronic Acid Pinacol Ester
    • 852227-94-2
    • 3-(Pyrazol-1-yl)phenylboronic Acid Pinacol Ester
    • J-504093
    • MFCD07368520
    • GVSCNAOZDQCWJJ-UHFFFAOYSA-N
    • CS-0147284
    • 1-[3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-1H-pyrazole
    • EN300-1719121
    • Z2049762200
    • DTXSID60406882
    • AB32035
    • AS-31458
    • (3-(1H-PYRAZOL-1-YL)PHENYL)BORONIC ACID PINACOL ESTER
    • 1-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
    • [3-(1H-PyraZol-1-yl)phenyl]boronic acid pinacol ester
    • SCHEMBL382745
    • MDL: MFCD07368520
    • Inchi: 1S/C15H19BN2O2/c1-14(2)15(3,4)20-16(19-14)12-7-5-8-13(11-12)18-10-6-9-17-18/h5-11H,1-4H3
    • InChI Key: GVSCNAOZDQCWJJ-UHFFFAOYSA-N
    • SMILES: N1N(C2C=C(B3OC(C)(C)C(C)(C)O3)C=CC=2)C=CC=1

Computed Properties

  • Exact Mass: 270.15400
  • Monoisotopic Mass: 270.154
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3A^2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.08
  • Melting Point: No data available
  • Boiling Point: 395.7°C at 760 mmHg
  • Flash Point: 193.1°C
  • Refractive Index: 1.546
  • PSA: 36.28000
  • LogP: 2.17150
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P14768-5g
3-Pyrazol-1-yl-phenylboronic acid pinacol ester
852227-94-2 98%
5g
11267CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P14768-1g
3-Pyrazol-1-yl-phenylboronic acid pinacol ester
852227-94-2 98%
1g
3118CNY 2021-05-08
Fluorochem
065556-1g
1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaboranlan-2-yl)phenyl]-1H-pyrazole
852227-94-2 97%
1g
£158.00 2022-03-01
Fluorochem
065556-5g
1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaboranlan-2-yl)phenyl]-1H-pyrazole
852227-94-2 97%
5g
£673.00 2022-03-01
Fluorochem
065556-25g
1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaboranlan-2-yl)phenyl]-1H-pyrazole
852227-94-2 97%
25g
£2023.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P14768-5g
3-Pyrazol-1-yl-phenylboronic acid pinacol ester
852227-94-2 98%
5g
11267.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P14768-1g
3-Pyrazol-1-yl-phenylboronic acid pinacol ester
852227-94-2 98%
1g
3118.0CNY 2021-07-13
TRC
T890450-50mg
1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
852227-94-2
50mg
$ 50.00 2022-06-02
TRC
T890450-100mg
1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
852227-94-2
100mg
$ 95.00 2022-06-02
TRC
T890450-500mg
1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
852227-94-2
500mg
$ 320.00 2022-06-02
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD